Cas no 2138386-88-4 (3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide)

• Product Name: 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide
• CAS No: 2138386-88-4
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5611691
• PubChem ID: 165847631
• Update Time: 2025-06-20

3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide
• EN300-843712
• 2138386-88-4

• Inchi： 1S/C11H20N4O2/c1-7(2)13-11(17)14-5-9(6-14)15-4-8(12)3-10(15)16/h7-9H,3-6,12H2,1-2H3,(H,13,17)
• InChI Key： FPMCSICJSVMDFF-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1CN(C(NC(C)C)=O)C1)N

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78.7Ų

Additional information on 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide

Introduction to 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide (CAS No. 2138386-88-4)

3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2138386-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of novel therapeutic agents.

The core structure of this compound consists of an azetidine ring substituted at the 1-position with a carboxamide group, while the 4-position of the adjacent pyrrolidine ring bears an amino group. The presence of a propan-2-yl group at the nitrogen atom of the azetidine ring further enhances its molecular complexity and diversity. Such structural features make it a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific biological pathways implicated in various diseases. The unique scaffold of 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide suggests potential interactions with enzymes or receptors involved in metabolic disorders, inflammatory responses, and even oncogenesis. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain protein targets, making it a valuable scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its versatility as a pharmacophore. The combination of the pyrrolidine and azetidine moieties provides a rigid framework that can be modified to optimize binding interactions. For instance, the amino group at the 4-position of the pyrrolidine ring can be further functionalized to introduce additional hydrogen bonding or ionic interactions with biological targets. Similarly, the carboxamide group at the 1-position of the azetidine ring offers opportunities for covalent or non-covalent binding modalities.

Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural product scaffolds and provide unique chemical properties that enhance pharmacological activity. The pyrrolidine and azetidine rings are particularly well-studied motifs in medicinal chemistry, with numerous examples demonstrating their efficacy in modulating biological processes. The incorporation of these rings into 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-yl)azetidine-1-carboxamide not only enhances its structural complexity but also improves its potential for biological activity.

The synthesis of this compound involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining regioselectivity and stereochemical integrity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the core heterocyclic framework efficiently. These techniques allow for high yields and enantiopurity, which are critical for pharmaceutical applications.

In vitro studies have begun to elucidate the biological profile of 3-(4-amino-2-oxopyrrolidin-1-yl)-N-(propan-2-y l)azetidine -1-carboxamide. Initial assays have shown promising activity against certain enzymatic targets, suggesting that this compound may serve as a lead molecule for further optimization. For example, preliminary data indicate that it may inhibit enzymes involved in inflammation or cell proliferation, which are key targets in diseases such as cancer and autoimmune disorders.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it is conceivable that derivatives of 3-(4-amino -2 -oxopyrrolidin -1 -yl)-N -(propan -2 - yl)azetidine -1-carboxamide could be developed into drugs targeting neurological disorders, cardiovascular diseases, or metabolic syndromes. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential.

The development of novel drug candidates is an iterative process that relies on both experimental and computational approaches. High-throughput screening (HTS) techniques can be used to rapidly assess the activity of 3-(4-amino -2 -oxopyrrolidin -1 -yl)-N -(propan -2 - yl)azetidine -1-carboxamide against large libraries of biological targets. Additionally, molecular modeling studies can predict how this compound interacts with potential receptors or enzymes, guiding medicinal chemists in designing more potent derivatives.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The unique properties of 3-(4-amino -2 -oxopyrrolidin -1 -yl)-N -(propan -2 - yl)azetidine -1-carboxamide position it as a valuable asset in ongoing drug discovery efforts. By leveraging cutting-edge synthetic methods and biophysical techniques, researchers aim to unlock its full potential as a therapeutic agent.

In conclusion,3-(4-amino -2 -oxopyrrolidin -1 -yl)-N -(propan -2 - yl)azetidine -1-carboxamide (CAS No. 2138386 88 4) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its complex molecular architecture and demonstrated biological activity make it a compelling candidate for further development into novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.